N-(4-fluorobenzyl)-1-(4-fluorophenyl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C17H15F2NO/c18-14-5-1-12(2-6-14)11-20-16(21)17(9-10-17)13-3-7-15(19)8-4-13/h1-8H,9-11H2,(H,20,21)
• InChI Key: FLPJKJHKAFJUBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H15F2NO
• Molecular Weight: 287.30 g/mol

Description

N-(4-fluorobenzyl)-1-(4-fluorophenyl)cyclopropanecarboxamide, also known as FLX-787, is a cyclopropane carboxamide compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Development and Evaluation of Fluorinated Compounds for Imaging Studies

Fluorinated derivatives of psychoactive compounds have been synthesized and evaluated for their potential in imaging studies, such as positron emission tomography (PET). For example, fluorine-18-labeled derivatives of WAY 100635 have been developed, showcasing the utility of fluorinated compounds in tracing and imaging specific receptors in the brain, highlighting the potential of N-(4-fluorobenzyl)-1-(4-fluorophenyl)cyclopropanecarboxamide derivatives in neuroscience research (Lang et al., 1999).

Antimicrobial Activity of Fluorinated Compounds

Studies have shown that certain fluorinated compounds, including those structurally related to N-(4-fluorobenzyl)-1-(4-fluorophenyl)cyclopropanecarboxamide, exhibit significant antimicrobial activity. The synthesis and evaluation of such compounds have revealed their effectiveness against various bacterial and fungal strains, indicating their potential in the development of new antimicrobial agents (Ahsan et al., 2016).

Role in Catalytic Asymmetric Synthesis

Chiral formamides, closely related to the chemical structure of interest, have been utilized as Lewis base catalysts in catalytic asymmetric synthesis. This demonstrates the broader chemical utility of N-(4-fluorobenzyl)-1-(4-fluorophenyl)cyclopropanecarboxamide derivatives in facilitating specific and efficient chemical transformations, which are pivotal in the synthesis of complex molecules (Iseki et al., 1998).

Investigation into HIV Integrase Inhibitors

Research into HIV-1 integrase inhibitors has led to the development of N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, exhibiting potent inhibition of the HIV-integrase-catalyzed strand transfer process. This underscores the therapeutic applications of fluorinated cyclopropane derivatives in antiviral drug development, marking a significant step forward in the treatment of AIDS (Pace et al., 2007).

Synthesis for Medicinal Chemistry

The synthesis of N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide highlights the methodologies involved in creating structurally complex and biologically active molecules. Such synthetic strategies are crucial for the development of new drugs and understanding molecular interactions within biological systems (Zhou et al., 2021).